![molecular formula C11H8N2O4S B1387093 5-Methyl-2-(4-nitrophenyl)thiazole-4-carboxylic acid CAS No. 1198280-31-7](/img/structure/B1387093.png)
5-Methyl-2-(4-nitrophenyl)thiazole-4-carboxylic acid
Overview
Description
5-Methyl-2-(4-nitrophenyl)thiazole-4-carboxylic acid is a chemical compound that belongs to the thiazole family. It is an aromatic carboxylic acid and a member of thiazoles .
Synthesis Analysis
The synthesis of compounds similar to 5-Methyl-2-(4-nitrophenyl)thiazole-4-carboxylic acid has been reported in literature . For instance, 2-Aminothiazoles have been utilized as starting material for the synthesis of diverse range of heterocyclic analogues with promising therapeutic roles .Molecular Structure Analysis
The molecular structure of 5-Methyl-2-(4-nitrophenyl)thiazole-4-carboxylic acid can be represented by the SMILES stringCc1scnc1C(O)=O
. The molecular weight is 264.26 g/mol.
Scientific Research Applications
Synthesis and Chemical Transformations
Research has focused on developing efficient and environmentally friendly methods for synthesizing compounds related to 5-Methyl-2-(4-nitrophenyl)thiazole-4-carboxylic acid. For example, Gu et al. (2009) developed a practical pilot-scale method for preparing 5,5′-Methylene-bis(benzotriazole), a compound with relevance to metal passivators and light-sensitive materials, highlighting the ongoing efforts to improve synthetic routes within this chemical space (Gu, Yu, Zhang, & Xu, 2009).
Heterocyclic Chemistry and Drug Discovery
Thiazole derivatives have shown promise in drug discovery, particularly as scaffolds for developing new therapeutic agents. Gomaa and Ali (2020) reviewed the chemistry of 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5-ones, demonstrating the significance of thiazole derivatives in synthesizing heterocyclic compounds and dyes, underscoring the versatility of thiazole cores in medicinal chemistry (Gomaa & Ali, 2020).
Anticancer and Antimicrobial Applications
Several studies have explored the potential of thiazole derivatives as anticancer and antimicrobial agents. Tokala, Bora, and Shankaraiah (2022) reviewed the use of Knoevenagel condensation products, including thiazole derivatives, in developing anticancer agents, highlighting the broad biological activity and therapeutic potential of these compounds (Tokala, Bora, & Shankaraiah, 2022). Additionally, Raut et al. (2020) focused on benzofused thiazole derivatives for their antioxidant and anti-inflammatory activities, further illustrating the diverse pharmacological applications of thiazole derivatives (Raut et al., 2020).
Future Directions
Mechanism of Action
Target of Action
Thiazole derivatives have been found to bind with high affinity to multiple receptors , and they have been used as a reagent to synthesize compounds that act as Stearoyl-CoA desaturase-1 (SCD1) inhibitors .
Mode of Action
Thiazole derivatives are known to interact with their targets, resulting in various biological activities . For instance, some thiazole derivatives have been reported to exhibit inhibitory activity against influenza A .
Biochemical Pathways
Thiazole derivatives are known to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .
Result of Action
Thiazole derivatives have been reported to exhibit a range of biological activities .
properties
IUPAC Name |
5-methyl-2-(4-nitrophenyl)-1,3-thiazole-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N2O4S/c1-6-9(11(14)15)12-10(18-6)7-2-4-8(5-3-7)13(16)17/h2-5H,1H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQJVBKNCTKBDTB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(S1)C2=CC=C(C=C2)[N+](=O)[O-])C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N2O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methyl-2-(4-nitrophenyl)thiazole-4-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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